N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-3-yl)-1,3,4-oxadiazol-2-yl]-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C26H22N4O6S/c31-24(27-26-29-28-25(36-26)23-16-34-21-9-3-4-10-22(21)35-23)18-11-13-19(14-12-18)37(32,33)30-15-5-7-17-6-1-2-8-20(17)30/h1-4,6,8-14,23H,5,7,15-16H2,(H,27,29,31)
• InChI Key: SQFLZAVLDCPJLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NN=C(O4)C5COC6=CC=CC=C6O5
• Molecular Formula: C26H22N4O6S
• Molecular Weight: 518.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a 2,3-dihydrobenzo[b][1,4]dioxin ring, a 1,3,4-oxadiazole ring, and a 3,4-dihydroquinoline ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the 2,3-dihydrobenzo[b][1,4]dioxin ring could potentially be synthesized from a precursor like 2,3-Dihydro-1,4-benzodioxin-5-ylmethanol.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the oxadiazole ring is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. Factors such as polarity, molecular weight, and the presence of specific functional groups would all play a role.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used or handled.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses or biological activity.